3-Phenyl-3-(pyridazin-4-yl)propanoyl azide

• Molecular Formula: C13H11N5O
• Molecular Weight: 253.26 g/mol
• IUPAC Name: 3-phenyl-3-pyridazin-4-ylpropanoyl azide
• InChI: InChI=1S/C13H11N5O/c14-18-17-13(19)8-12(10-4-2-1-3-5-10)11-6-7-15-16-9-11/h1-7,9,12H,8H2
• InChI Key: JJWOUNTXPOZVDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CC(=O)N=[N+]=[N-])C2=CN=NC=C2

Description

3-Phenyl-3-(pyridazin-4-yl)propanoyl azide is a useful research compound. Its molecular formula is C13H11N5O and its molecular weight is 253.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-phenyl-3-(pyridazin-4-yl)propanoic acid (570 mg, 2.5 mmol) in DMF (30 mL) was added Et3N (505 mg, 5.0 mmol), followed by the DPPA (722 mg, 2.6 mmol) in portions at 0° C., the resulting mixture was stirred at room temperature for 1.5 hour. The reaction was diluted with water, extracted with AcOEt (3×40 ml), the combined organic layer was washed by brine, dried over Na2SO4 and concentrated to get the 3-phenyl-3-(pyridazin-4-yl)propanoyl azide (crude 650 mg), which was used for next step directly.